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Compound of Interest

Methyl 5-bromo-5-
Compound Name:
phenylpentanoate

Cat. No.: B6335418

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Methyl 5-bromo-5-phenylpentanoate (CAS No: 263750-46-5). The content is intended for
professionals in research and drug development who may be working with this compound. It is
crucial to supplement this information with a thorough review of the specific Safety Data Sheet
(SDS) provided by the supplier and to conduct a risk assessment before commencing any
experimental work.

Chemical and Physical Properties

Methyl 5-bromo-5-phenylpentanoate is an organic compound with the molecular formula
C12H15BrO2 and a molecular weight of 271.15 g/mol .[1] While specific experimental data for
this compound is limited, the following table summarizes its known and predicted properties.
Data for the closely related compound 1-bromo-5-phenylpentane is included for reference
where specific data for the title compound is unavailable.
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Property Value Source
Molecular Formula C12H15BrO2 [1]
Molecular Weight 271.15 g/mol [1]
CAS Number 263750-46-5 [1]
Clear colorless to yellow; light [2] (for 1-bromo-5-
Appearance .
orange liquid phenylpentane)
. ) [2] (for 1-bromo-5-
Boiling Point 148 °C @ 18 mmHg
phenylpentane)
Melting Point No data available
Flash Point No data available [3]
n ) [2] (for 1-bromo-5-
Specific Gravity 1.230
phenylpentane)
Soluble in organic solvents
Solubility such as ethanol and [4] (for a related compound)
dichloromethane.
XLogP3 3.1 [1]

Toxicological Information

There is a notable lack of specific toxicological data for Methyl 5-bromo-5-phenylpentanoate
in publicly available literature.[3] In the absence of such data, this compound should be
handled as a potentially hazardous substance. The toxicological properties of structurally
similar compounds, such as other aryl alkyl halides, suggest potential for skin and eye irritation,
as well as possible toxicity if ingested or inhaled. A comprehensive risk assessment should be
performed before use.

Safety and Handling Precautions

Given the limited toxicological data, stringent safety measures should be implemented when
handling Methyl 5-bromo-5-phenylpentanoate.
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Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[2][6]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[6]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[2]
e Do not eat, drink, or smoke in laboratory areas.

e Wash hands thoroughly after handling.

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2][6]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.[2][6]
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 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[2][6]

e Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by
mouth to an unconscious person. Get medical attention immediately.[6]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[2][6]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including carbon monoxide, carbon dioxide, and hydrogen halides.[2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal
protective equipment (see Section 3.2). Ensure adequate ventilation.[2][6]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.[6]

» Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.[2]

Experimental Protocols
General Synthesis of Methyl 5-bromo-5-
phenylpentanoate

Methyl 5-bromo-5-phenylpentanoate can be synthesized via the bromination of methyl 5-
phenylpentanoate. The following is a representative, non-optimized protocol based on general
procedures for similar reactions.

Materials:
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e Methyl 5-phenylpentanoate

¢ N-Bromosuccinimide (NBS)

e Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN) (as a radical initiator)

o Carbon tetrachloride (CCl4) or other suitable anhydrous, non-polar solvent

e Saturated aqueous sodium bicarbonate solution

o Saturated agueous sodium thiosulfate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

« Rotary evaporator

o Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

e Magnetic stirrer and stir bar

Procedure:

 In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
dissolve methyl 5-phenylpentanoate in anhydrous carbon tetrachloride.

o Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of benzoyl peroxide or
AIBN to the solution.

e Heat the reaction mixture to reflux with vigorous stirring. The reaction can be monitored by
TLC or GC-MS.

 After the reaction is complete (typically indicated by the consumption of the starting
material), cool the mixture to room temperature.

« Filter the mixture to remove the succinimide byproduct.
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o Wash the filtrate sequentially with saturated aqueous sodium bicarbonate solution, saturated
agueous sodium thiosulfate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to yield the crude product.

e The crude Methyl 5-bromo-5-phenylpentanoate can be purified by column
chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate
in hexanes).

General Workflow for Handling a Novel Chemical
Compound

The following diagram illustrates a logical workflow for the safe handling and initial assessment
of a novel or poorly characterized chemical compound like Methyl 5-bromo-5-
phenylpentanoate in a research environment.
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Start:
Receipt of New Chemical

Literature Review:
Gather all available data (SDS, publications)

Risk Assessment:
Identify potential hazards and risks

Select Appropriate PPE: Implement Engineering Controls:
Gloves, eyewear, lab coat, respirator Fume hood, ventilation, safety shower access

Develop Handling Protocol:
SOP for weighing, transfer, and use

Perform Experiment:
Follow SOP, record observations

Waste Disposal: Decontamination:
Segregate and dispose of according to regulations Clean workspace and equipment

Documentation:
Update lab notebook and chemical inventory

Click to download full resolution via product page

Caption: General workflow for the safe handling of a new chemical compound.
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Storage and Disposal

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away
from incompatible materials such as strong oxidizing agents.[2][7]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow to enter drains or waterways.

This guide is intended to provide a starting point for the safe handling of Methyl 5-bromo-5-
phenylpentanoate. It is not a substitute for a formal risk assessment and adherence to all
institutional and regulatory safety protocols. Always consult the most recent Safety Data Sheet
from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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